Cas no 380609-35-8 (3-(dipropylamino)-1,1,1-trifluoropropan-2-ol)

3-(dipropylamino)-1,1,1-trifluoropropan-2-ol is a versatile organic compound with significant applications in the synthesis of pharmaceuticals and agrochemicals. Its trifluoromethyl group enhances its stability and reactivity, making it an attractive intermediate for the development of novel compounds. The dipropylamino group facilitates nucleophilic substitution reactions, offering a broad scope for chemical transformations. This compound's unique structure and properties make it a valuable tool in organic synthesis.
3-(dipropylamino)-1,1,1-trifluoropropan-2-ol structure
380609-35-8 structure
Product Name:3-(dipropylamino)-1,1,1-trifluoropropan-2-ol
CAS No:380609-35-8
MF:C9H18F3NO
MW:213.240533351898
CID:6602925
PubChem ID:63899580
Update Time:2025-10-31

3-(dipropylamino)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(dipropylamino)-1,1,1-trifluoropropan-2-ol
    • 2-Propanol, 3-(dipropylamino)-1,1,1-trifluoro-
    • AKOS013214168
    • F6545-5987
    • 380609-35-8
    • starbld0023547
    • Inchi: 1S/C9H18F3NO/c1-3-5-13(6-4-2)7-8(14)9(10,11)12/h8,14H,3-7H2,1-2H3
    • InChI Key: ZWGIXMLUJMRNOQ-UHFFFAOYSA-N
    • SMILES: C(F)(F)(F)C(O)CN(CCC)CCC

Computed Properties

  • Exact Mass: 213.13404868g/mol
  • Monoisotopic Mass: 213.13404868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 1.073±0.06 g/cm3(Predicted)
  • Boiling Point: 236.7±35.0 °C(Predicted)
  • pka: 12.29±0.20(Predicted)

3-(dipropylamino)-1,1,1-trifluoropropan-2-ol Pricemore >>

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